2-chloro-4-nitro-N-[4-(trifluoromethoxy)phenyl]benzamide

• IUPAC Name: 2-chloro-4-nitro-N-[4-(trifluoromethoxy)phenyl]benzamide
• InChI: InChI=1S/C14H8ClF3N2O4/c15-12-7-9(20(22)23)3-6-11(12)13(21)19-8-1-4-10(5-2-8)24-14(16,17)18/h1-7H,(H,19,21)
• InChI Key: LNCHUEYXELOLQF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)C2=C(C=C(C=C2)[N+](=O)[O-])Cl)OC(F)(F)F
• Molecular Formula: C14H8ClF3N2O4
• Molecular Weight: 360.67 g/mol

Description

2-chloro-4-nitro-N-[4-(trifluoromethoxy)phenyl]benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. Also known as TFB-TN, this compound is a member of the benzamide family and is commonly used as a tool compound in various biochemical and pharmacological studies.

Mechanism of Action

The mechanism of action of TFB-TN involves the covalent modification of the target enzyme or protein. TFB-TN contains a reactive nitro group that can form a covalent bond with the active site of the enzyme or protein. This covalent modification leads to the inhibition of enzyme activity or the alteration of protein function.
Biochemical and Physiological Effects
TFB-TN has been shown to have several biochemical and physiological effects. It has been reported to inhibit the proliferation of cancer cells by targeting PTPs and PTKs. TFB-TN has also been shown to modulate the activity of ion channels and transporters, which can affect the function of cells and tissues.

Advantages and Limitations for Lab Experiments

One of the advantages of using TFB-TN in lab experiments is its high potency and selectivity. TFB-TN is a highly potent inhibitor of PTPs and PTKs, which makes it an effective tool compound for studying these enzymes. However, one of the limitations of TFB-TN is its potential for off-target effects. Because TFB-TN can covalently modify proteins, it may also inhibit the activity of non-target enzymes or proteins.

Future Directions

There are several future directions for the study of TFB-TN. One area of research is the development of more potent and selective inhibitors of PTPs and PTKs. Another area of research is the identification of new targets for TFB-TN. Additionally, the use of TFB-TN as a probe for studying ion channels and transporters could lead to the development of new therapies for various diseases. Overall, TFB-TN is a promising tool compound for scientific research with many potential applications in the future.

Synthesis Methods

The synthesis of TFB-TN involves the reaction of 4-trifluoromethoxyaniline with 2-chloro-4-nitrobenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain TFB-TN in high purity.

Scientific Research Applications

TFB-TN has been used extensively in scientific research as a tool compound to study various biological processes. It has been shown to inhibit the activity of several enzymes, including protein tyrosine phosphatases (PTPs) and protein tyrosine kinases (PTKs). TFB-TN has also been used as a probe to study the structure and function of ion channels and transporters.